Cas no 50886-61-8 (Isoeuphorbetin)

• Product Name: Isoeuphorbetin
• CAS No: 50886-61-8
• MF: C₁₈H₁₀O₈
• MW: 354.2672
• CID: 381503
• PubChem ID: 71438018
• Update Time: 2025-04-23

Isoeuphorbetin Chemical and Physical Properties

Names and Identifiers

• [5,8'-Bi-2H-1-benzopyran]-2,2'-dione,6,6',7,7'-tetrahydroxy-
• Isoeuphorbetin
• 6,6',7,7'-Tetrahydroxy-5,8'-bi[2H-1-benzopyran]-2,2'-dione
• 50886-61-8
• 8-(6,7-dihydroxy-2-oxochromen-5-yl)-6,7-dihydroxychromen-2-one
• HY-N7672
• 6,6',7,7'-Tetrahydroxy-2H,2'H-[5,8'-bichromene]-2,2'-dione
• CS-0135175
• CHEMBL5274343
• BDBM50614760
• FS-8306
• 50677-55-9
• DA-54418

• Inchi： 1S/C18H10O8/c19-9-5-7-1-3-13(22)26-18(7)15(17(9)24)14-8-2-4-12(21)25-11(8)6-10(20)16(14)23/h1-6,19-20,23-24H
• InChI Key： MCLQXBHUUFURBK-UHFFFAOYSA-N
• SMILES： O1C(C=CC2=CC(=C(C(=C12)C1=C(C(=CC2=C1C=CC(=O)O2)O)O)O)O)=O

Computed Properties

• Exact Mass: 354.03756727 g/mol
• Monoisotopic Mass: 354.03756727 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 1
• Complexity: 658
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 354.3
• XLogP3: 2.1
• Topological Polar Surface Area: 134

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenols

Additional information on Isoeuphorbetin

Exploring Isoeuphorbetin (CAS No. 50886-61-8): Properties, Applications, and Research Insights

Isoeuphorbetin (CAS No. 50886-61-8) is a naturally occurring diterpenoid compound derived from the Euphorbia genus of plants. This bioactive molecule has garnered significant attention in recent years due to its unique structural features and potential therapeutic applications. As researchers delve deeper into the pharmacological properties of Isoeuphorbetin, its relevance in modern phytochemistry and drug discovery continues to grow.

The chemical structure of Isoeuphorbetin features a complex diterpenoid skeleton with multiple functional groups, contributing to its diverse biological activities. Recent studies have highlighted its potential as an anti-inflammatory agent and antioxidant compound, making it a subject of interest in the search for novel natural product-derived therapeutics. The growing consumer preference for plant-based remedies has further increased scientific curiosity about this compound.

In the context of current research trends, Isoeuphorbetin aligns with several hot topics in natural product chemistry. These include the exploration of plant-derived bioactive compounds, the development of natural antioxidants, and the investigation of traditional medicine constituents. The compound's presence in various Euphorbia species, many of which have historical uses in traditional healing systems, adds to its appeal for ethnopharmacological studies.

From a biochemical perspective, Isoeuphorbetin demonstrates interesting interactions with cellular pathways. Research suggests it may influence redox homeostasis and modulate inflammatory mediators, although the exact mechanisms remain under investigation. These properties make it a compelling candidate for further studies in metabolic regulation and cellular protection.

The analytical characterization of Isoeuphorbetin typically involves advanced techniques such as HPLC-MS (High Performance Liquid Chromatography-Mass Spectrometry) and NMR spectroscopy. These methods allow researchers to identify, quantify, and study the compound's behavior in various matrices, contributing to quality control in botanical extracts and pharmacological preparations.

In the realm of product development, Isoeuphorbetin-containing extracts are being explored for potential applications in cosmeceuticals and nutraceuticals. The compound's antioxidant properties suggest possible benefits in skincare formulations aimed at combating oxidative stress and premature aging. However, comprehensive clinical studies are needed to validate these potential applications.

The market for specialized phytochemicals like Isoeuphorbetin has been expanding, driven by increasing demand for natural bioactive ingredients in various industries. Suppliers and researchers alike are paying closer attention to sustainable sourcing methods and standardization protocols to ensure consistent quality of this compound in commercial applications.

Current challenges in Isoeuphorbetin research include optimizing extraction methods to improve yield and purity, as well as conducting more extensive pharmacological evaluations. The scientific community continues to investigate structure-activity relationships to better understand how modifications to the Isoeuphorbetin molecule might enhance its biological effects.

From a regulatory standpoint, as with many plant-derived compounds, the status of Isoeuphorbetin varies by region and intended use. Researchers and manufacturers must stay informed about evolving guidelines concerning the use of such natural compounds in different product categories.

Future research directions for Isoeuphorbetin may include exploring its potential synergistic effects with other phytochemicals, investigating its bioavailability and pharmacokinetics, and developing more efficient synthetic or semi-synthetic production methods. The compound's unique structure also makes it an interesting target for medicinal chemistry modifications.

For scientists and product developers working with Isoeuphorbetin, proper handling and storage are essential to maintain the compound's stability. Standard precautions for handling organic compounds should be followed, and storage conditions should protect the material from light, moisture, and extreme temperatures.

The growing body of literature on Isoeuphorbetin reflects its increasing importance in natural product research. As analytical techniques become more sophisticated and biological screening methods more comprehensive, our understanding of this compound's full potential continues to expand.

In conclusion, Isoeuphorbetin (CAS No. 50886-61-8) represents an intriguing example of nature's chemical diversity with promising applications in health and wellness. Its study contributes to our broader understanding of plant secondary metabolites and their potential benefits to human health, while also highlighting the importance of biodiversity conservation for future drug discovery efforts.